Cas no 6681-13-6 (Hernandezine)
Hernandezine structure
Product Name:Hernandezine
CAS No:6681-13-6
MF:C39H44N2O7
MW:652.775871276855
CID:823149
PubChem ID:72343
Update Time:2025-09-25
Hernandezine Chemical and Physical Properties
Names and Identifiers
-
- Hernandezine
- Bio-0629
- Thalicsimine
- (+)-Hernandezine
- (1
- pentamethoxy(dimethyl)[?]
- NSC626650
- BDBM50201796
- C09461
- Berbaman, 5,6,6',7,12-pentamethoxy-2,2'-dimethyl-, (1beta)-
- SR-05000002295
- (4AS,16AS)-3,4,4A,5,16A,17,18,19-OCTAHYDRO-12,20,21,22,26-PENTAMETHOXY-4,17-DIMETHYL-16H-1,24:6,9-DIETHENO-11,15-METHENO-2H-PYRIDO(2',3':17,18)(1,11)DIOXACYCLOEICOSINO(2,3,4-IJ)ISOQUINOLINE
- HY-N6042
- AKOS015969728
- Q15410998
- E80602
- UNII-HPH24MXX7G
- 6681-13-6
- SCHEMBL16254179
- CCG-208358
- 16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline, 3,4,4a,5,16a,17,18,19-octahydro-12,20,21,22,26-pentamethoxy-4,17-dimethyl-, (4aS,16aS)-
- DTXSID40216926
- Thaliximine
- CS-0032227
- CHEBI:5677
- SR-05000002295-2
- Berbaman, 5,6,6',7,12-pentamethoxy-2,2'-dimethyl-, (1.beta.)-
- MS-30976
- (1S,14S)-9,19,20,21,25-pentamethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18(33),19,21,24,26,31-dodecaene
- HPH24MXX7G
- CHEMBL504936
- Hernandesine
- DA-64118
-
- Inchi: 1S/C39H44N2O7/c1-40-16-14-25-21-32(43-4)34-22-28(25)29(40)18-23-8-11-26(12-9-23)47-33-20-24(10-13-31(33)42-3)19-30-35-27(15-17-41(30)2)36(44-5)38(45-6)39(46-7)37(35)48-34/h8-13,20-22,29-30H,14-19H2,1-7H3/t29-,30-/m0/s1
- InChI Key: FUZMQNZACIFDBL-KYJUHHDHSA-N
- SMILES: O1C2C(=CC3CCN(C)[C@@H](CC4C=CC(=CC=4)OC4C(=CC=C(C=4)C[C@H]4C5C1=C(C(=C(C=5CCN4C)OC)OC)OC)OC)C=3C=2)OC
Computed Properties
- Exact Mass: 652.31500
- Monoisotopic Mass: 652.31485175 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 48
- Rotatable Bond Count: 5
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1
- Molecular Weight: 652.8
- XLogP3: 6.4
Experimental Properties
- Color/Form: Powder
- Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 192-193 ºC
- Boiling Point: 760.0±60.0 °C at 760 mmHg
- Flash Point: 186.5±30.1 °C
- Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
- PSA: 71.09000
- LogP: 7.04680
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
Hernandezine Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Hernandezine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6042-5mg |
Hernandezine |
6681-13-6 | ≥99.0% | 5mg |
¥4500 | 2025-04-16 | |
| MedChemExpress | HY-N6042-10mg |
Hernandezine |
6681-13-6 | ≥99.0% | 10mg |
¥11430 | 2023-08-31 | |
| TRC | H288945-1mg |
Hernandezine |
6681-13-6 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | H288945-10mg |
Hernandezine |
6681-13-6 | 10mg |
$ 1200.00 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1731-1 mg |
Hernandezine |
6681-13-6 | 1mg |
¥2033.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0721-10mg |
Hernandezine |
6681-13-6 | 98% | 10mg |
$250 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0721-20mg |
Hernandezine |
6681-13-6 | 98% | 20mg |
$420 | 2023-09-20 | |
| ChemScence | CS-0032227-5mg |
Hernandezine |
6681-13-6 | ≥99.0% | 5mg |
$672.0 | 2022-04-26 | |
| ChemScence | CS-0032227-10mg |
Hernandezine |
6681-13-6 | ≥99.0% | 10mg |
$1143.0 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H53590-5 mg |
Hernandezine |
6681-13-6 | 5mg |
¥4000.0 | 2022-04-28 |
Hernandezine Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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